Cas no 2229326-31-0 (2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine)

• Product Name: 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine
• CAS No: 2229326-31-0
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• CID: 6437728
• PubChem ID: 165763226
• Update Time: 2025-05-20

2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine
• EN300-1749878
• 2229326-31-0
• 2-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine

• Inchi： 1S/C13H14FNO/c1-13(2,15)12-8-7-11(16-12)9-3-5-10(14)6-4-9/h3-8H,15H2,1-2H3
• InChI Key： YJGCQTZWAAOIIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C(C)(C)N)O1

Computed Properties

• Exact Mass: 219.105942232g/mol
• Monoisotopic Mass: 219.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine

Comprehensive Overview of 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine (CAS No. 2229326-31-0)

2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine (CAS No. 2229326-31-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound features a furan ring linked to a 4-fluorophenyl group, combined with a propan-2-amine moiety. This combination of functional groups makes it a subject of interest for researchers exploring novel chemical entities for therapeutic and industrial applications.

One of the most frequently searched questions about 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine revolves around its synthesis and structural characteristics. The compound's furan ring is known for its aromaticity and electron-rich nature, which can influence its reactivity and binding affinity in biological systems. The 4-fluorophenyl group adds a layer of complexity, often enhancing the compound's stability and bioavailability. These attributes make it a promising candidate for further study in drug discovery and material science.

In the context of current trends, the demand for fluorinated compounds has surged, particularly in pharmaceuticals and agrochemicals. Fluorination is a key strategy to improve metabolic stability and membrane permeability, which explains why researchers are keen to explore 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine. Additionally, the rise of AI-driven drug discovery has led to increased interest in such compounds, as computational models can predict their interactions with biological targets more efficiently than traditional methods.

Another hot topic tied to this compound is its potential role in central nervous system (CNS) research. The propan-2-amine moiety is structurally similar to certain neurotransmitters, raising questions about its possible effects on neurological pathways. While no clinical studies have been conducted yet, the compound's structural analogs have shown promise in preclinical trials for conditions like anxiety and depression. This has sparked discussions in online forums and scientific communities about its future applications.

From an industrial perspective, 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine could find use in the development of advanced materials. The furan ring is a common building block in polymers and resins, while the fluorophenyl group can impart unique thermal and chemical resistance properties. As sustainability becomes a global priority, researchers are also investigating whether this compound can be derived from renewable sources, aligning with the growing trend of green chemistry.

For those searching for technical details, the compound's CAS No. 2229326-31-0 serves as a critical identifier in databases like PubChem and Reaxys. Its molecular formula and weight, along with spectroscopic data (NMR, IR, and MS), are often requested by chemists aiming to replicate or modify its structure. The compound's solubility, melting point, and stability under various conditions are also frequently discussed topics in academic and industrial circles.

In summary, 2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine (CAS No. 2229326-31-0) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and potential applications make it a compound worth watching as research progresses. Whether you're a synthetic chemist, a pharmacologist, or a materials scientist, this compound offers ample opportunities for exploration and innovation.